
Understanding the different forms of periodate
salts

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Sodium paraperiodate

CAS No.: 13940-38-0

Cat. No.: B1313021

Get Quote

An In-depth Technical Guide to the Forms and Applications of Periodate Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of periodate salts, detailing their chemical

properties, principal forms, and significant applications in research and biopharmaceutical

development. It includes structured data, detailed experimental protocols, and process

diagrams to facilitate understanding and practical application.

Introduction to Periodate
Periodate is an oxyanion of iodine where the iodine atom exists in its highest oxidation state,

+7. First synthesized in 1833, periodates are powerful and selective oxidizing agents.[1] Unlike

other perhalogenates, such as perchlorate, periodate can exist in two primary forms in aqueous

solutions: the tetrahedral metaperiodate (IO₄⁻) and the octahedral orthoperiodate (IO₆⁵⁻).[2][3]

This structural versatility, governed by pH and hydration equilibria, underpins its wide range of

applications, from organic synthesis to the specific modification of biomolecules.[1][4]
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In research and drug development, the most prominent use of periodate is for the oxidative

cleavage of vicinal diols (1,2-diols), a reaction known as the Malaprade oxidation.[1] This

reaction is exceptionally valuable in carbohydrate chemistry for cleaving sugar rings, modifying

glycoproteins, and labeling the 3'-ends of RNA, where the ribose sugar possesses the required

vicinal diol structure.[2] Its role extends to the synthesis of active pharmaceutical ingredients

(APIs) and the development of novel drug delivery systems, such as cross-linked hydrogels

and nanoparticles.[5][6][7]

Forms and Physicochemical Properties of Periodate
Salts
The two principal forms of periodate, metaperiodate and orthoperiodate, exist in equilibrium in

aqueous solutions. Orthoperiodic acid (H₅IO₆) is a weak acid with multiple dissociation

constants, giving rise to various orthoperiodate anions (e.g., H₄IO₆⁻, H₃IO₆²⁻) at different pH

values.[3] Metaperiodic acid (HIO₄) is formed by the dehydration of orthoperiodic acid.[2] The

salts of these acids, most commonly sodium and potassium salts, are the typical reagents used

in the laboratory.

Quantitative Data Summary
The properties of the most common periodate salts are summarized below for easy

comparison.

Table 1: Physical and Chemical Properties of Common Periodate Salts
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Property
Sodium
Metaperiodate
(NaIO₄)

Potassium
Metaperiodate
(KIO₄)

Orthoperiodic Acid
(H₅IO₆)

Molar Mass 213.89 g/mol [5] 230.00 g/mol [8] 227.94 g/mol

Appearance
White crystalline

powder[5]

White crystalline

powder[8]
Colorless crystals

Density 3.865 g/cm³ 3.618 g/cm³[8] 3.36 g/cm³

Melting Point
300 °C (decomposes)

[4]

582 °C (decomposes)

[8]
122 °C (decomposes)

Crystal Structure Tetragonal[2] Tetragonal[8] Monoclinic

Standard Redox

Potential (E°)

H₅IO₆ + H⁺ + 2e⁻ →

IO₃⁻ + 3H₂O; 1.6 V[2]

H₅IO₆ + H⁺ + 2e⁻ →

IO₃⁻ + 3H₂O; 1.6 V

H₅IO₆ + H⁺ + 2e⁻ →

IO₃⁻ + 3H₂O; 1.6 V

pKa Values (H₅IO₆) - -
pKa₁ = 3.29, pKa₂ =

8.31, pKa₃ = 11.60[1]

Table 2: Solubility of Periodate Salts in Water ( g/100 mL)

Temperature
Sodium Metaperiodate
(NaIO₄)

Potassium Metaperiodate
(KIO₄)

0 °C 1.83 g[9] 0.17 g[8][10]

10 °C 5.6 g[9] 0.28 g[11]

20 °C 8.0 g (as g/L)[4] 0.42 g[8][10]

25 °C 14.4 g[5] -

80 °C - 4.44 g[8][10]

100 °C - 7.87 g[8][10]

Table 3: Structural Parameters of Periodate Anions
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Anion Form Geometry
Average I-O Bond
Length

Reference(s)

Metaperiodate (IO₄⁻) Distorted Tetrahedral 1.78 Å [12]

(in NaIO₄) 1.775 Å [2]

Orthoperiodate (IO₆⁵⁻) Deformed Octahedral 1.89 Å [12]

Periodate Equilibria
The relationship between the different forms of periodate is crucial for understanding its

reactivity. In solution, these species are in a dynamic equilibrium primarily dependent on pH.

Acids

Salts

Orthoperiodic Acid
(H₅IO₆)

Metaperiodic Acid
(HIO₄)+ Heat (-2H₂O)

Sodium Orthoperiodate
(e.g., Na₅IO₆, Na₂H₃IO₆)

+ 5 NaOH

+ 2H₂O Sodium Metaperiodate
(NaIO₄)

+ NaOH

Click to download full resolution via product page

Caption: Relationship between ortho- and metaperiodic acids and their corresponding sodium

salts.

Key Reactions and Mechanisms
Periodate salts are involved in several important oxidative reactions. The most significant are

the Malaprade and Lemieux-Johnson oxidations.

Malaprade Reaction: Cleavage of Vicinal Diols
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The Malaprade reaction is the selective oxidative cleavage of the carbon-carbon bond of a

vicinal diol to form two carbonyl groups (aldehydes or ketones).[1] The reaction proceeds

through a cyclic periodate ester intermediate, which facilitates the bond cleavage. This reaction

is particularly effective for cis-diols, which react much faster than trans-diols due to the

geometric requirements of forming the cyclic intermediate.[1]

Malaprade Reaction Mechanism

Vicinal Diol
+ IO₄⁻

Cyclic Periodate
Ester Intermediate

Formation of
Ester Two Carbonyl

Compounds + IO₃⁻

C-C Bond
Cleavage

Click to download full resolution via product page

Caption: The two-step mechanism of the Malaprade reaction.

Lemieux-Johnson Oxidation: Cleavage of Alkenes
The Lemieux-Johnson oxidation provides an alternative to ozonolysis for cleaving carbon-

carbon double bonds.[13] The reaction uses a catalytic amount of osmium tetroxide (OsO₄) to

perform a syn-dihydroxylation of the alkene, forming a vicinal diol. A stoichiometric amount of

periodate is then used for two purposes: 1) to cleave the diol via the Malaprade reaction, and

2) to re-oxidize the reduced osmium species (Os(VI)) back to osmium tetroxide (Os(VIII)), thus

regenerating the catalyst.[13][14]
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Lemieux-Johnson Catalytic Cycle

Alkene

Cyclic Osmate
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Caption: Catalytic cycle of the Lemieux-Johnson oxidation.

Experimental Protocols
The following sections provide detailed methodologies for common applications of periodate

salts in a research setting.

Protocol: Selective Oxidation of Glycoproteins
This protocol is used to generate reactive aldehyde groups on the carbohydrate moieties of

glycoproteins, which can then be used for labeling, conjugation, or immobilization.[5]
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Workflow Diagram

↓

2. Periodate Oxidation
(Add NaIO₄, protect from light)

3. Quench Reaction
(Add glycerol or ethylene glycol)

4. Purification
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5. Hydrazide Ligation
(Couple to hydrazide-tag)

1. Glycoprotein Prep
(0.5-10 mg/mL in buffer)
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Caption: Experimental workflow for glycoprotein labeling via periodate oxidation.

Materials:

Glycoprotein of interest

Sodium metaperiodate (NaIO₄)

Oxidation Buffer: 0.1 M Sodium Acetate, pH 5.5

Quenching Solution: Glycerol or Ethylene Glycol

Purification: Desalting column or dialysis cassettes (10 kDa MWCO)

Hydrazide-functionalized label (e.g., biotin hydrazide, fluorescent hydrazide)

Procedure:

Glycoprotein Preparation: Dissolve the glycoprotein in Oxidation Buffer to a final

concentration of 0.5-10 mg/mL.

Periodate Oxidation (Perform in the dark):
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Prepare a fresh 20 mM stock solution of NaIO₄ in Oxidation Buffer.

For selective oxidation of sialic acids: Add the NaIO₄ stock solution to the glycoprotein

solution to a final concentration of 1 mM. Incubate for 30 minutes on ice or at 4°C.

For general oxidation of sugars: Add the NaIO₄ stock solution to a final concentration of

10-20 mM. Incubate for 30-60 minutes at room temperature.

Quenching: Stop the reaction by adding the Quenching Solution to a final concentration of

10-20 mM (e.g., 1 µL of pure glycerol per 100 µL reaction). Incubate for 10-15 minutes at

room temperature.

Purification: Immediately remove excess periodate and quenching reagents by running the

sample through a desalting column or by dialysis against a suitable buffer (e.g., PBS, pH

7.4).

Hydrazide Ligation: Add a molar excess of the hydrazide-functionalized label to the purified,

oxidized glycoprotein. Incubate for 2 hours to overnight at room temperature. The product

can be used for downstream applications.

Protocol: 3'-End Labeling of RNA
This method specifically labels the 3'-terminus of RNA by oxidizing the vicinal diol on the

terminal ribose sugar.[2]

Procedure:

RNA Solubilization: Dissolve RNA (e.g., 5 µg) in 10 µL of RNase-free water.

Oxidation Reaction (Perform in the dark):

Add 10 µL of 0.25 M Sodium Acetate (pH 5.6) and a freshly prepared solution of NaIO₄ to

a final concentration of ~10 mM. The total reaction volume may be 20-40 µL.

Incubate at 25°C for 60-90 minutes.

Quenching: Add a 2-fold molar excess of sodium sulfite or ethylene glycol to consume

unreacted periodate. Incubate for 15 minutes at 25°C.
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Labeling: Add an aldehyde-reactive probe (e.g., a fluorescent hydrazide or aminooxy

compound) in molar excess (e.g., 30-fold). Incubate for 3 hours at 37°C in the dark.

Purification: Precipitate the labeled RNA using ethanol and lithium chloride to remove

unreacted dye. Wash the pellet with 75% ethanol and resuspend in an appropriate buffer.[13]

Protocol: General Lemieux-Johnson Oxidation
This procedure outlines the oxidative cleavage of an alkene to carbonyl compounds.[13][14]

Materials:

Alkene substrate

Osmium tetroxide (OsO₄) solution (e.g., 2.5 wt% in t-butanol) - EXTREME CAUTION: OsO₄

is highly toxic and volatile.

Sodium periodate (NaIO₄)

Solvent system (e.g., Dioxane/Water or THF/Water, typically 3:1 or 4:1)

2,6-Lutidine (optional, to improve yield)[13]

Procedure:

Dissolve the alkene (1.0 mmol) in the solvent system (e.g., 10 mL of 75% aqueous dioxane).

Add 2,6-lutidine (1.1 mmol) if used.

Add the OsO₄ solution (catalytic amount, e.g., 0.02-0.05 mmol). The solution will turn dark

brown.

In a separate flask, dissolve NaIO₄ (2.1-2.5 mmol) in water and add it portion-wise to the

reaction mixture over 1-2 hours. Maintain the temperature at or below room temperature.

Stir the reaction for 4-24 hours, monitoring by TLC.

Upon completion, quench the reaction with sodium sulfite solution.
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Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield the crude carbonyl products, which can be purified by

chromatography.

Protocol: Iodometric Titration for Periodate
Quantification
This method can be used to determine the concentration of a periodate solution or to quantify

the consumption of periodate during a reaction (e.g., to determine the degree of oxidation).[15]

Principle: Periodate oxidizes excess iodide (I⁻) under acidic conditions to form iodine (I₂). The

liberated iodine is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using

a starch indicator.

Reactions: IO₄⁻ + 7I⁻ + 8H⁺ → 4I₂ + 4H₂O I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Procedure:

Pipette an aliquot of the periodate-containing sample into an Erlenmeyer flask.

Dilute with ~50 mL of deionized water.

Carefully add ~10 mL of dilute sulfuric acid (e.g., 1 M).

Add an excess of potassium iodide (KI) solution (e.g., 10 mL of 10% w/v solution). The

solution will turn a dark reddish-brown due to the formation of iodine.

Titrate immediately with standardized 0.1 N sodium thiosulfate solution until the solution

becomes a pale yellow.

Add 1-2 mL of starch indicator solution. The solution will turn a deep blue-black.

Continue the titration dropwise with vigorous stirring until the blue color completely

disappears.
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Record the volume of thiosulfate used and calculate the periodate concentration based on

the stoichiometry of the reactions.

Applications in Drug Development
The unique reactivity of periodate salts makes them valuable tools in pharmaceutical sciences.

Antibody-Drug Conjugates (ADCs): Periodate is used to selectively oxidize the sugar

moieties on monoclonal antibodies, creating aldehyde handles for the site-specific

conjugation of cytotoxic drug payloads.[5] This approach helps produce more homogeneous

ADCs with defined drug-to-antibody ratios.

Hydrogel-Based Drug Delivery: Polysaccharides like alginate, inulin, or gum arabic can be

oxidized with periodate to create dialdehyde derivatives.[6][9][12] These oxidized polymers

can then be cross-linked with molecules containing amine or hydrazide groups (e.g., gelatin,

adipic acid dihydrazide) to form biodegradable and biocompatible hydrogels for the

controlled release of therapeutic agents.[9]

Nanoparticle Formulation: Periodate-mediated cross-linking has been used to prepare

albumin nanoparticles for drug delivery. For instance, dopamine-conjugated albumin can be

cross-linked using NaIO₄ to form stable nanoparticles capable of carrying drugs like

doxorubicin for cancer therapy.

Synthesis of Active Pharmaceutical Ingredients (APIs): The selective cleavage of diols is a

key step in the synthesis of complex organic molecules, including various APIs.[4][5][7] For

example, it can be used to cleave the ribose ring in nucleoside analogs during the synthesis

of antiviral drugs.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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